Cas no 1229454-63-0 (5-cyclobutyl-1,2-oxazol-3-amine)

• Product Name: 5-cyclobutyl-1,2-oxazol-3-amine
• CAS No: 1229454-63-0
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 2124951
• PubChem ID: 55284696
• Update Time: 2025-05-21

5-cyclobutyl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutylisoxazol-3-ylamine
• 5-cyclobutyl-1,2-oxazol-3-amine
• 5-Cyclobutylisoxazole-3-amine

• Inchi： 1S/C7H10N2O/c8-7-4-6(10-9-7)5-2-1-3-5/h4-5H,1-3H2,(H2,8,9)
• InChI Key： PDOVUPVTBPQNCT-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 5-cyclobutyl-1,2-oxazol-3-amine

Introduction to 5-cyclobutyl-1,2-oxazol-3-amine (CAS No: 1229454-63-0)

5-cyclobutyl-1,2-oxazol-3-amine is a heterocyclic organic compound characterized by a cyclobutyl substituent attached to an oxazole ring, which is further functionalized with an amine group. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of both the cyclobutyl and oxazole moieties offers a versatile scaffold for drug design, enabling interactions with biological targets in novel ways. The compound's molecular structure, as defined by its Chemical Abstracts Service (CAS) number 1229454-63-0, underscores its distinct chemical identity and opens avenues for further exploration in medicinal chemistry.

The oxazole ring is a five-membered aromatic heterocycle containing one oxygen atom and two carbon atoms. This structural motif is widely recognized for its presence in numerous bioactive natural products and synthetic drugs. The incorporation of the cyclobutyl group into the oxazole framework introduces steric hindrance and conformational flexibility, which can modulate the compound's pharmacokinetic properties and binding affinity to biological targets. Such structural features are particularly valuable in the development of small-molecule inhibitors or modulators targeting enzymes and receptors involved in various diseases.

In recent years, there has been growing interest in 5-cyclobutyl-1,2-oxazol-3-amine as a potential lead compound for therapeutic applications. Its unique chemical constitution makes it an attractive candidate for further derivatization and optimization. Researchers have been exploring its reactivity and synthetic pathways to develop analogs with enhanced pharmacological profiles. The amine functionality at the 3-position of the oxazole ring provides a handle for chemical modifications, allowing for the introduction of additional substituents that could improve solubility, bioavailability, or target specificity.

One of the most compelling aspects of 5-cyclobutyl-1,2-oxazol-3-amine is its potential role in addressing unmet medical needs. The oxazole core is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties in various contexts. By appending a cyclobutyl group to this scaffold, chemists aim to fine-tune these effects while minimizing off-target interactions. Preliminary studies have suggested that derivatives of this compound may interact with proteins involved in cell signaling pathways relevant to neurodegenerative disorders and cancer progression. These findings underscore the importance of 5-cyclobutyl-1,2-oxazol-3-amine as a starting point for drug discovery initiatives.

The synthesis of 5-cyclobutyl-1,2-oxazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the oxazole ring followed by functionalization at the 3-position with an amine group. Advances in synthetic methodologies have enabled more efficient routes to this compound, leveraging catalytic processes and green chemistry principles. Such improvements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

The pharmacological evaluation of 5-cyclobutyl-1,2-oxazol-3-amine has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to inhibit certain enzymes implicated in inflammation and tumor growth. Additionally, studies using cell culture systems have shown that this compound can modulate pathways associated with neuroprotection and oxidative stress reduction. These findings align with current trends in drug development toward identifying molecules that can cross the blood-brain barrier or interact with intracellular targets effectively.

The structural versatility of 5-cyclobutyl-1,2-oxazol-3-amine also makes it an interesting candidate for developing prodrugs or targeted delivery systems. By incorporating additional functionalities or linking it to biomaterials such as polymers or nanoparticles, researchers can enhance its delivery properties or improve its specificity for certain tissues or cell types. Such approaches are particularly relevant in oncology where targeted therapies are increasingly sought after to minimize systemic side effects.

In conclusion,5-cyclobutyl-1,2-oxazol-3-aminedemonstrates considerable promise as a pharmacological scaffold due to its unique structural features and potential biological activities. Its synthesis continues to be refined through innovative chemical methodologies while ongoing research explores its therapeutic applications across multiple disease areas including cancer and neurodegenerative disorders. As our understanding of molecular interactions advances,5-cyclobutyl -1 ,2 -oxazol -3 -amineis poisedto play an important rolein future drug discovery efforts .